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Compound of Interest

Compound Name: Acitazanolast hydrate

Cat. No.: B12723023

An In-Depth Technical Guide to Acitazanolast
Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acitazanolast hydrate, a
compound of interest in pharmaceutical research and development. This document collates
critical chemical and physical data, and will delve into its mechanism of action and relevant
experimental data to support further investigation and application.

Core Chemical and Physical Properties

Acitazanolast is an anti-allergic agent and a leukotriene D4 antagonist.[1] For clarity in
research and documentation, it is crucial to distinguish between the anhydrous form and its
hydrate.
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Property Acitazanolast (Anhydrous) Acitazanolast Hydrate
CAS Number 114607-46-4[1][2] 1184521-48-9[3][4]
Molecular Formula C9H7N503[1] C9H7N503 - H20[5]
Molecular Weight 233.18 g/mol [1][4] 251.20 g/mol [3][5]

3'-(1H-TETRAZOL-5- _
Synonyms Zepelin[3][5]
YL)OXANILIC ACID

UNII 99Y8VJI356G U6SU9ZSU4K[3]

Experimental Protocols & Signhaling Pathways

Further investigation into the experimental methodologies and the specific signaling pathways
modulated by Acitazanolast hydrate is ongoing. This section will be populated with detailed
protocols and visual diagrams as data becomes available through continued research.

To illustrate the logical flow of a typical drug discovery and analysis pipeline, the following
diagram is provided.
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Caption: A generalized workflow for drug discovery and development.

Further updates to this guide will include specific signaling pathway diagrams for
Acitazanolast hydrate, detailing its mechanism of action at a molecular level, and
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comprehensive experimental protocols derived from peer-reviewed literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Acitazanolast hydrate CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12723023#acitazanolast-hydrate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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